Cas no 6638-60-4 (2-Amino-7-bromofluorene)

• Product Name: 2-Amino-7-bromofluorene
• CAS No: 6638-60-4
• MF: C₁₃H₁₀BrN
• MW: 260.129202365875
• MDL: MFCD00001127
• CID: 46920
• PubChem ID: 24858067
• Update Time: 2025-05-19

2-Amino-7-bromofluorene Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-9H-fluoren-2-amine
• 2-Amino-7-bromofluorene
• 2-AMINO-7-BROMOFLUOROENE
• 2-Bromo-7-aminofluorene
• 7-amino-2-bromofluorene
• 7-Brom-2-amino-fluoren
• 7-Brom-fluoren-2-ylamin
• 7-bromo-2-aminofluorene
• 7-bromo-9H-fluoren-2-ylamine
• 7-bromo-fluoren-2-ylamine
• 7-bromofluorene-2-ylamine
• FLUOREN-2-AMINE,7-BROMO
• NSC48265
• A835443
• DTXSID20216601
• NSC 48265
• H10919
• 6638-60-4
• FT-0636215
• NSC-48265
• MFCD00001127
• 2-Amino-7-bromofluorene, 90%
• 7-bromo-9H-fluoren-2-yl-amine
• J-508494
• BRN 2805053
• CS-0017978
• UNII-A38TF5YTF4
• AC-5817
• AKOS015915032
• 2-Amino-7-bromofluorene; 2-Bromo-7-aminofluorene; 7-Bromo-9H-fluoren-2-ylamine; NSC 48265
• BP-12744
• FLUOREN-2-AMINE, 7-BROMO-
• 7-bromo-9H-fluoren-2-y-lamine
• 7-Bromo-9H-fluoren-2-amine #
• SCHEMBL666531
• A38TF5YTF4
• DB-008158
• Fluoren2amine, 7bromo
• 4-12-00-03384 (Beilstein Handbook Reference)
• ALBB-035102
• DTXCID10139092
• 2Amino7bromofluorene
• 9H-fluoren-2-amine, 7-bromo-

• MDL： MFCD00001127
• Inchi： 1S/C13H10BrN/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12/h1-4,6-7H,5,15H2
• InChI Key： RJWYTISHBMNMOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3CC=2C=1)N

Computed Properties

• Exact Mass: 259.00000
• Monoisotopic Mass: 258.999662
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.559
• Melting Point: 148-149 °C (lit.)
• Boiling Point: 431.9 °C at 760 mmHg
• Flash Point: 215 °C
• Refractive Index: 1.717
• Water Partition Coefficient: Sparingly soluble in water. (0.724 mg/L)
• PSA: 26.02000
• LogP: 4.18370
• Solubility: Not determined

2-Amino-7-bromofluorene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：LL5150050
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-7-bromofluorene

Professional Introduction to 2-Amino-7-bromofluorene (CAS No. 6638-60-4)

2-Amino-7-bromofluorene, with the chemical formula C₁₃H₉NBr, is a significant compound in the field of organic synthesis and pharmaceutical development. This review provides an in-depth exploration of its properties, applications, and recent advancements in research, emphasizing its role in the synthesis of complex molecules and its potential in medicinal chemistry.

The compound belongs to the fluorene family, which is renowned for its structural stability and versatility in chemical transformations. The presence of both an amino group and a bromine substituent on the fluorene core makes 2-amino-7-bromofluorene a valuable intermediate in various synthetic pathways. The amino group serves as a nucleophilic site, while the bromine atom acts as a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures.

In recent years, 2-amino-7-bromofluorene has garnered attention due to its utility in the synthesis of biologically active compounds. Its structural motif is frequently employed in the development of pharmaceuticals targeting various diseases, including cancer and neurological disorders. The fluorene core itself is known for its fluorescence properties, making it a popular choice in the design of probes and imaging agents for diagnostic applications.

One of the most compelling aspects of 2-amino-7-bromofluorene is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis, allowing for the efficient connection of aryl and heteroaryl groups. The bromine substituent on 2-amino-7-bromofluorene facilitates these transformations, making it an ideal precursor for constructing complex molecules with precise control over regiochemistry.

Recent studies have highlighted the compound's application in the synthesis of kinase inhibitors, which are critical in cancer therapy. For instance, derivatives of 2-amino-7-bromofluorene have been shown to exhibit potent inhibitory activity against specific kinases involved in tumor proliferation. The ability to modify both the amino and bromine functionalities allows for fine-tuning of pharmacological properties, leading to the discovery of novel therapeutic agents.

The fluorescence characteristics of fluorene derivatives have also been exploited in the development of fluorescent probes for cellular imaging. Researchers have utilized 2-amino-7-bromofluorene as a building block to create probes that can selectively label specific biomolecules or cellular compartments. These probes are invaluable tools for understanding biological processes at the molecular level and have opened new avenues in diagnostic research.

In addition to its pharmaceutical applications, 2-amino-7-bromofluorene has found utility in materials science. Its rigid structure and electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. By incorporating this compound into polymer matrices, scientists have developed materials with enhanced luminescent properties, which are crucial for next-generation display technologies.

The synthetic versatility of 2-amino-7-bromofluorene extends to its use as a precursor for heterocyclic compounds. Through various cyclization reactions, it can be transformed into nitrogen-containing heterocycles that are prevalent in many bioactive molecules. This capability underscores its importance as a synthetic intermediate and highlights its potential for future drug discovery efforts.

The growing interest in green chemistry has also influenced the research on 2-amino-7-bromofluorene. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations such as catalytic methods and solvent-free reactions are being explored to enhance the ecological footprint of processes involving this compound.

In conclusion, 2-amino-7-bromofluorene (CAS No. 6638-60-4) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an indispensable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.